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Compound of Interest

Compound Name: NT113

Cat. No.: B609667

The proper disposal of laboratory chemicals is a critical aspect of ensuring a safe working
environment and maintaining environmental compliance. While a specific public Safety Data
Sheet (SDS) for a substance designated "NT113" is not readily available, this guide provides a
comprehensive framework for researchers, scientists, and drug development professionals to
determine the correct disposal procedures for any laboratory chemical.

Step 1: Identify the Chemical and Locate the Safety
Data Sheet (SDS)

The first and most crucial step is to positively identify the chemical and locate its corresponding
SDS. The SDS is a document provided by the manufacturer that contains detailed information
about the physical, chemical, and hazardous properties of the substance. If "NT113" is an
internal laboratory identifier, it is imperative to cross-reference it with the manufacturer's
product name and number to find the correct SDS.

Step 2: Review Key Sections of the SDS for
Disposal Information

Once the SDS is obtained, several sections provide critical information for safe handling and
disposal. The following table summarizes the key sections to consult:
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SDS Section Number

. ) Information Provided for
Section Title .
Disposal

Provides information on the
physical and health hazards of
o the chemical, which will
Hazards Identification ,
influence the type of waste
stream (e.g., hazardous, non-

hazardous).

Details safe handling
practices, which can inform the

Handling and Storage personal protective equipment
(PPE) required during

disposal.

Specifies the necessary PPE

(e.g., gloves, safety glasses,
Exposure Controls/Personal
] lab coat) to be worn when
Protection ] ]
handling the chemical for

disposal.

Lists properties such as pH

) ] and flammability, which are
Physical and Chemical . o
) critical for determining
Properties ) o
chemical compatibility and the

appropriate waste container.

10

Describes any chemical
. o incompatibilities, helping to
Stability and Reactivity _ .
prevent dangerous reactions in

a waste container.

13

This section provides specific
guidance on the proper
) ) ) disposal methods for the
Disposal Considerations ) ] ]
chemical and its contaminated
packaging, in accordance with

regulatory standards.
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Step 3: Adhere to Institutional and Local
Regulations

All chemical waste must be managed in accordance with your institution's Environmental
Health and Safety (EHS) guidelines, as well as local, state, and federal regulations. Never
dispose of chemicals down the drain unless explicitly permitted by your institution's EHS
department for specific, non-hazardous substances.

General Chemical Disposal Workflow

The following diagram illustrates a general decision-making workflow for the proper disposal of
a laboratory chemical.
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A flowchart illustrating the general workflow for laboratory chemical disposal.
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Experimental Protocols for Waste Characterization

In cases where a chemical's properties are unknown or it is a novel compound, a waste
characterization may be necessary. This typically involves analytical testing to determine its
hazardous characteristics. A general protocol for this would be guided by regulatory
requirements such as the EPA's Resource Conservation and Recovery Act (RCRA) and would
involve tests for:

« Ignitability: To determine the flashpoint of a liquid waste.
o Corrosivity: To measure the pH of an aqueous waste.

e Reactivity: To assess for instability, such as the potential to react violently with water or
generate toxic gases.

o Toxicity: To determine if the waste contains specific contaminants at concentrations that
exceed regulatory limits, often assessed through a Toxicity Characteristic Leaching
Procedure (TCLP).

Given the complexity and regulatory nature of these tests, they must be conducted by a
certified laboratory. If you suspect you have a chemical that requires such characterization,
immediately contact your institution's EHS department for guidance.

By following these systematic procedures, researchers can ensure the safe and compliant
disposal of all laboratory chemicals, thereby protecting themselves, their colleagues, and the
environment.

 To cite this document: BenchChem. [Navigating the Proper Disposal of Laboratory Reagents:
A General Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609667#nt113-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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